Cas no 1207039-46-0 (2-(methylsulfanyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)
1207039-46-0 structure
Product Name:2-(methylsulfanyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
CAS No:1207039-46-0
MF:C22H20N2O2S2
MW:408.536402702332
CID:6295458
PubChem ID:45581916
Update Time:2024-01-14
2-(methylsulfanyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(methylsulfanyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
- F5834-3005
- VU0523193-1
- 2-methylsulfanyl-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
- AKOS024521658
- 2-(methylthio)-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
- 2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide
- 1207039-46-0
-
- Inchi： 1S/C22H20N2O2S2/c1-27-19-6-3-2-5-18(19)21(25)23-17-9-8-15-10-11-24(14-16(15)13-17)22(26)20-7-4-12-28-20/h2-9,12-13H,10-11,14H2,1H3,(H,23,25)
- InChI Key： WEZSAKCZQQIRIS-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(N1CC2C=C(C=CC=2CC1)NC(C1C=CC=CC=1SC)=O)=O
Computed Properties
- Exact Mass: 408.09662023g/mol
- Monoisotopic Mass: 408.09662023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 103Ų
2-(methylsulfanyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5834-3005-2μmol |
2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide |
1207039-46-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5834-3005-5μmol |
2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide |
1207039-46-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5834-3005-10μmol |
2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide |
1207039-46-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5834-3005-1mg |
2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide |
1207039-46-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5834-3005-2mg |
2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide |
1207039-46-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5834-3005-3mg |
2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide |
1207039-46-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5834-3005-4mg |
2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide |
1207039-46-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5834-3005-5mg |
2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide |
1207039-46-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5834-3005-10mg |
2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide |
1207039-46-0 | 10mg |
$79.0 | 2023-09-09 |
2-(methylsulfanyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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